Cas no 139541-35-8 (2-amino-6-(tert-butyl)pyrimidin-4(3H)-one)

• Product Name: 2-amino-6-(tert-butyl)pyrimidin-4(3H)-one
• CAS No: 139541-35-8
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 1274817
• PubChem ID: 135822790
• Update Time: 2025-04-20

2-amino-6-(tert-butyl)pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2-amino-6-(1,1-dimethylethyl)-
• 4(3H)-PYRIMIDINONE,2-AMINO-6-(1,1-DIMETHYLETHYL)
• 2-amino-6-(tert-butyl)pyrimidin-4(3H)-one
• 2-AMINO-4-HYDROXY-6-T-BUTYLPYRIMIDINE
• 2-amino-6-tert-butyl-1H-pyrimidin-4-one
• DB-329893
• starbld0011261
• 2-amino-4-hydroxy-6-tert-butylpyrimidine
• AKOS010519068
• 2-amino-6-tert-butylpyrimidin-4-ol
• F2158-2298
• 139541-35-8
• SCHEMBL8295992
• LTKWJTJJGNNDAY-UHFFFAOYSA-N
• 2-amino-4-tert-butyl-1H-pyrimidin-6-one
• 2-amino-6-tert-butylpyrimidin-4(3H)-one
• EN300-1461885
• SCHEMBL3188969

• Inchi： 1S/C8H13N3O/c1-8(2,3)5-4-6(12)11-7(9)10-5/h4H,1-3H3,(H3,9,10,11,12)
• InChI Key： LTKWJTJJGNNDAY-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C)(C)C)N=C(N)N1

Computed Properties

• Exact Mass: 167.10599
• Monoisotopic Mass: 167.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5A^2
• XLogP3: 0.4

Experimental Properties

• PSA: 67.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones